N-[2-(1-methyl-1H-indol-5-yl)ethyl]pent-4-enamide

• IUPAC Name: N-[2-(1-methylindol-5-yl)ethyl]pent-4-enamide
• InChI: InChI=1S/C16H20N2O/c1-3-4-5-16(19)17-10-8-13-6-7-15-14(12-13)9-11-18(15)2/h3,6-7,9,11-12H,1,4-5,8,10H2,2H3,(H,17,19)
• InChI Key: WJXMEFJWSOUAHX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)CCNC(=O)CCC=C
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol
• CAS No.: 2097861-64-6

Description

N-[2-(1-methyl-1H-indol-5-yl)ethyl]pent-4-enamide is a useful research compound. Its molecular formula is C16H20N2O and its molecular weight is 256.349. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Antibacterial Activity : Enaminone complexes of zinc and iron were synthesized, including variants of the compound . These complexes were tested against Escherichia coli and Staphylococcus aureus bacteria, revealing significant antibacterial activity for some complexes, suggesting potential as bactericides (Mahmud et al., 2010).

• Non-cytotoxic Compounds with Mild Antibacterial Activity : A study synthesized novel enaminones, exploring their cytotoxic and antibacterial activities. The findings showed that these compounds are non-cytotoxic and exhibit mild or no antibacterial activity, which can be relevant for therapeutic applications (Cindrić et al., 2018).

• Antitumor Activity Analysis : Research on a carboxamide derivative related to the compound, Sunitinib (DFDC), demonstrated its antitumor activity. The study employed density functional theory (DFT) and docking simulations to analyze its reactivity and potential biological impacts (Al‐Otaibi et al., 2022).

• Potential in Marine Biology : A phenolic enamide was identified from a marine alga-derived endophytic fungus, showing potent activity against Staphylococcus aureus and harmful algal bloom species. This highlights the potential of similar compounds in marine biology and environmental applications (Li et al., 2015).

• Cancer Imaging : A related compound, N-[2-(Diethylamino)ethyl]-5-[(Z)-(5-[18F]fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide, was prepared for use as a positron emission tomography tracer for imaging cancer tyrosine kinase, indicating its potential in cancer diagnostics (Wang et al., 2005).

Mechanism of Action

Target of Action

N-[2-(1-methyl-1H-indol-5-yl)ethyl]pent-4-enamide is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives . .

Biochemical Pathways

Indole derivatives, including this compound, can affect various biochemical pathways due to their broad-spectrum biological activities . These compounds have been associated with antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .

Result of Action

Given the broad-spectrum biological activities of indole derivatives, it can be inferred that this compound may have diverse molecular and cellular effects .